2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide

• IUPAC Name: 2-(1-adamantyl)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C25H35N3O2/c1-2-24(30)28-9-7-27(8-10-28)22-6-4-3-5-21(22)26-23(29)17-25-14-18-11-19(15-25)13-20(12-18)16-25/h3-6,18-20H,2,7-17H2,1H3,(H,26,29)
• InChI Key: SEWGTHQMIAXJFJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)CC34CC5CC(C3)CC(C5)C4
• Molecular Formula: C25H35N3O2
• Molecular Weight: 409.6 g/mol

Description

2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide, also known as A-366, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. A-366 is a selective inhibitor of the histone acetyltransferase (HAT) activity of the transcriptional coactivator p300/CBP, which plays a crucial role in regulating gene expression.

Mechanism of Action

2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide selectively inhibits the HAT activity of p300/CBP by binding to its catalytic domain, thereby preventing the acetylation of histone and non-histone proteins. This results in the suppression of oncogenic transcriptional programs and the induction of tumor suppressor genes. 2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide also regulates the expression of genes involved in inflammation and neurodegeneration by modulating the acetylation status of transcription factors.
Biochemical and Physiological Effects:
2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide has been shown to have significant biochemical and physiological effects on cancer cells, inflammatory cells, and neurons. 2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide induces cell cycle arrest and apoptosis in cancer cells by suppressing the transcriptional activity of oncogenes. 2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide also inhibits the production of pro-inflammatory cytokines by macrophages and microglia, thereby reducing inflammation. 2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide improves synaptic plasticity and memory in animal models of Alzheimer's disease by enhancing the acetylation of transcription factors involved in memory formation.

Advantages and Limitations for Lab Experiments

2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide has several advantages for lab experiments, including its high selectivity for p300/CBP and its ability to penetrate the blood-brain barrier. However, 2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide has some limitations, including its relatively low potency and its potential off-target effects on other HATs.

Future Directions

There are several future directions for research on 2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide, including the development of more potent and selective inhibitors of p300/CBP, the identification of biomarkers for predicting the response to 2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide treatment, and the evaluation of 2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide in clinical trials for various diseases. In addition, the role of p300/CBP in epigenetic regulation and gene expression needs to be further elucidated to fully understand the therapeutic potential of 2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide.
Conclusion:
In conclusion, 2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide is a promising small molecule with potential therapeutic applications in cancer, inflammation, and neurological disorders. Its selective inhibition of p300/CBP HAT activity and its ability to modulate gene expression make it an attractive target for drug development. Further research is needed to fully understand the mechanism of action of 2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide and to evaluate its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of 2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide involves several steps, including the preparation of 2-(1-adamantyl)acetic acid, the coupling of 2-(4-propionyl-1-piperazinyl)aniline with 2-(1-adamantyl)acetic acid, and the subsequent amidation of the resulting intermediate with acetyl chloride. The final product is purified by column chromatography to obtain pure 2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide.

Scientific Research Applications

2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. 2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo by suppressing the transcriptional activity of oncogenes. 2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide also exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, 2-(1-adamantyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]acetamide has been shown to improve cognitive function in animal models of Alzheimer's disease.